Cas no 1236862-40-0 (trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride)

• Product Name: trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• CAS No: 1236862-40-0
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD27992051
• CID: 4773168
• PubChem ID: 73425336
• Update Time: 2025-06-21

trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• TRANS-METHYL 4-(4-FLUOROPHENYL)PYRROLIDINE-3-CARBOXYLATE HCL
• trans-methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• 1236862-40-0
• DS-12336
• methyl (3R,4S)-4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride
• CS-0150932
• MFCD27992051
• AKOS027333733
• trans-methyl4-(4-fluorophenyl)pyrrolidine-3-carboxylatehydrochloride
• methyl (3R,4S)-4-(4-fluorophenyl)pyrrolidine-3-carboxylate;hydrochloride
• trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD27992051
• Inchi： 1S/C12H14FNO2.ClH/c1-16-12(15)11-7-14-6-10(11)8-2-4-9(13)5-3-8;/h2-5,10-11,14H,6-7H2,1H3;1H/t10-,11+;/m1./s1
• InChI Key： NZPNZFQTGORIKF-DHXVBOOMSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@H]1CNC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 259.0775346g/mol
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride

Professional Introduction to trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 1236862-40-0)

trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride, a compound with the CAS number 1236862-40-0, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluorophenyl moiety in its structure enhances its pharmacological profile, making it a valuable candidate for further investigation.

The chemical structure of trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride consists of a pyrrolidine ring substituted with a methyl group at the 3-position and a carboxylate group at the 3-position, further modified by a 4-fluorophenyl group at the 4-position. The hydrochloride salt form improves the solubility and stability of the compound, facilitating its use in various biochemical assays and in vitro studies. This structural configuration not only contributes to its unique chemical properties but also influences its biological interactions, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as intermediates in the synthesis of various pharmacologically active compounds. The fluorine atom in the fluorophenyl group is particularly noteworthy, as it can significantly affect the metabolic stability, binding affinity, and overall efficacy of a drug molecule. This has led to extensive research into fluorinated pyrrolidine derivatives as potential candidates for treating a range of diseases, including neurological disorders, cancer, and inflammatory conditions.

The synthesis of trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex molecular framework efficiently. The hydrochloride salt form is typically obtained through quaternization followed by salt formation, which enhances the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in modulating various biological pathways. For instance, research has indicated that pyrrolidine derivatives can interact with specific enzymes and receptors involved in signal transduction and neurotransmission. The presence of the fluorophenyl group may enhance binding interactions with target proteins, leading to improved therapeutic outcomes. Additionally, the carboxylate group provides a site for further functionalization, allowing for the development of more complex derivatives with tailored biological activities.

The pharmacological profile of trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride has been explored in several preclinical studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent and as a modulator of central nervous system (CNS) function. The compound's ability to interact with key neurotransmitter systems makes it a candidate for treating conditions such as depression, anxiety, and cognitive disorders. Furthermore, its structural similarity to known bioactive molecules suggests that it may have additional therapeutic applications that warrant further exploration.

In conclusion, trans-Methyl 4-(4-fluorophenyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 1236862-40-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for drug discovery and development. Ongoing research efforts are focused on elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of this compound grows, it is likely to play an increasingly important role in the development of novel treatments for various human diseases.